Cas no 57184-22-2 (Rifamycin,3-[4-(2-methylpropyl)-1-piperazinyl]-)

• Product Name: Rifamycin,3-[4-(2-methylpropyl)-1-piperazinyl]-
• CAS No: 57184-22-2
• MF: C₄₅H₆₃N₃O₁₂
• MW: 837.99463391304
• CID: 372183
• PubChem ID: 6438469
• Update Time: 2025-04-19

Rifamycin,3-[4-(2-methylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• Rifamycin,3-[4-(2-methylpropyl)-1-piperazinyl]-
• 3-(4-ISOBUTYL-1-PIPERAZINYL)RIFAMYCIN
• Rifandin
• R-76-1
• 3-(4-Isobutyl-1-piperazinyl)rifamycin [WHO-DD]
• 3-(1-isobutyl-1-piperazinyl)rifamycin SV
• BRN 1069385
• Rifamycin, 3-[4-(2-methylpropyl)-1-piperazinyl]-
• Isobutylpiperazinylrifamycin SV
• SCHEMBL14817588
• R 76-1
• R-761
• Rifamycin, 3-(4-(2-methylpropyl)-1-piperazinyl)-
• 3-[4-(2-Methylpropyl)-1-piperazinyl]rifamycin
• UNII-5ARN4FK9X2
• 5ARN4FK9X2
• 57184-22-2
• [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[4-(2-methylpropyl)piperazin-1-yl]-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25(29),26-octaen-13-yl] acetate
• R 761

• Inchi： 1S/C45H63N3O12/c1-22(2)21-47-16-18-48(19-17-47)35-34-39(53)32-31(40(35)54)33-42(28(8)38(32)52)60-45(10,43(33)55)58-20-15-30(57-11)25(5)41(59-29(9)49)27(7)37(51)26(6)36(50)23(3)13-12-14-24(4)44(56)46-34/h12-15,20,22-23,25-27,30,36-37,41,50-54H,16-19,21H2,1-11H3,(H,46,56)/b13-12+,20-15+,24-14-/t23-,25+,26+,27+,30-,36-,37+,41+,45-/m0/s1
• InChI Key： XUBKCCSAVNRWOX-BVHPQESASA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C(=C(C)C(=C4C(=C(C(=C(C=34)O)N3CCN(CC(C)C)CC3)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)O)O)O2)=O)OC |c:42,t:8,44|

Computed Properties

• Exact Mass: 837.441
• Monoisotopic Mass: 837.441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 60
• Rotatable Bond Count: 6
• Complexity: 1600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 208A^2
• XLogP3: 6.7

Experimental Properties

• Density: 1.31
• Boiling Point: 980.7°Cat760mmHg
• Flash Point: 546.9°C
• Refractive Index: 1.629
• PSA: 211.28000
• LogP: 5.62010